Cas no 335030-45-0 (Ethyl thieno[2,3-b]thiophene-2-carboxylate)

• Product Name: Ethyl thieno[2,3-b]thiophene-2-carboxylate
• CAS No: 335030-45-0
• MF: C₉H₈O₂S₂
• MW: 212.288619995117
• CID: 1084351
• PubChem ID: 22593799
• Update Time: 2025-04-20

Ethyl thieno[2,3-b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl thieno[2,3-b]thiophene-2-carboxylate
• Thieno[2,3-b]thiophene-2-carboxylic acid ethyl ester
• 335030-45-0
• SCHEMBL2274004
• Ethylthieno[2,3-b]thiophene-2-carboxylate
• KKGJVYPEQNKVBF-UHFFFAOYSA-N
• DA-42763

• Inchi： 1S/C9H8O2S2/c1-2-11-8(10)7-5-6-3-4-12-9(6)13-7/h3-5H,2H2,1H3
• InChI Key： KKGJVYPEQNKVBF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2C=CSC1=2

Computed Properties

• Exact Mass: 211.99657184g/mol
• Monoisotopic Mass: 211.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes